Cas no 881041-07-2 (4-(2-Aminoethyl)-5-oxo-3-phenyl-2,5-dihydro-1H-pyrazole-1-carbothioamide)

• Product Name: 4-(2-Aminoethyl)-5-oxo-3-phenyl-2,5-dihydro-1H-pyrazole-1-carbothioamide
• CAS No: 881041-07-2
• MF: C₁₂H₁₄N₄OS
• MW: 262.330760478973
• CID: 4718236
• Update Time: 2025-10-28

4-(2-Aminoethyl)-5-oxo-3-phenyl-2,5-dihydro-1H-pyrazole-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 4-(2-aminoethyl)-5-oxo-3-phenyl-2,5-dihydro-1H-pyrazole-1-carbothioamide
• STK893791
• BBL021085
• H8509
• 4-(2-aminoethyl)-3-oxo-5-phenyl-1H-pyrazole-2-carbothioamide
• 4-(2-Aminoethyl)-5-oxo-3-phenyl-2,5-dihydro-1H-pyrazole-1-carbothioamide

• Inchi： 1S/C12H14N4OS/c13-7-6-9-10(8-4-2-1-3-5-8)15-16(11(9)17)12(14)18/h1-5,15H,6-7,13H2,(H2,14,18)
• InChI Key： LGTAZAQEKLFVCL-UHFFFAOYSA-N
• SMILES： S=C(N)N1C(C(CCN)=C(C2C=CC=CC=2)N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 388
• Topological Polar Surface Area: 117

4-(2-Aminoethyl)-5-oxo-3-phenyl-2,5-dihydro-1H-pyrazole-1-carbothioamide Security Information

• Storage Condition：(BD321372)

Additional information on 4-(2-Aminoethyl)-5-oxo-3-phenyl-2,5-dihydro-1H-pyrazole-1-carbothioamide

4-(2-Aminoethyl)-5-oxo-3-phenyl-2,5-dihydro-1H-pyrazole-1-carbothioamide (CAS No 881041-07-2)

The compound 4-(2-Aminoethyl)-5-oxo-3-phenyl-2,5-dihydro-1H-pyrazole-1-carbothioamide, identified by the CAS registry number CAS No 881041-07-2, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrazole derivatives, which are known for their versatile properties and wide-ranging applications in drug discovery and material science.

The structure of this compound features a pyrazole ring system, which is a five-membered heterocyclic ring containing two nitrogen atoms. The substituents attached to the pyrazole ring include an aminoethyl group at position 4, a phenyl group at position 3, and a carbothioamide group at position 1. The presence of these functional groups contributes to the compound's unique chemical reactivity and biological activity.

Recent studies have highlighted the potential of pyrazole derivatives like 4-(2-Aminoethyl)-5-oxo-3-phenyl-2,5-dihydro-1H-pyrazole-1-carbothioamide in the development of new drug candidates. Researchers have explored its role as a potential inhibitor of key enzymes involved in various pathological processes, such as inflammation and cancer progression. The aminoethyl group and phenyl group in the molecule are believed to play a crucial role in its binding affinity to target proteins.

In addition to its pharmacological applications, this compound has also been investigated for its potential use in material science. The pyrazole ring system is known for its ability to form stable coordination complexes with metal ions, making it a promising candidate for the development of new materials with unique magnetic or electronic properties.

The synthesis of 4-(2-Aminoethyl)-5-oxo-3-phenyl-2,5-dihydro-1H-pyrazole-1-carbothioamide involves a multi-step process that typically begins with the preparation of the pyrazole core. This is followed by successive substitution reactions to introduce the aminoethyl, phenyl, and carbothioamide groups. Recent advancements in synthetic chemistry have enabled more efficient and selective methods for constructing such complex molecules.

The compound's properties make it an interesting subject for further research in areas such as catalysis, drug delivery systems, and nanotechnology. Its ability to form hydrogen bonds and coordinate with metal ions suggests potential applications in designing new catalysts or drug delivery vehicles with enhanced functionality.

In conclusion, 4-(2-Aminoethyl)-5 oxo 3 phenyl 2 5 dihydro 1H pyrazole 1 carbothioamide (CAS No 881041 07 2) is a versatile compound with promising applications across multiple disciplines. Ongoing research continues to uncover new insights into its properties and potential uses, making it an important focus area for scientists and industry professionals alike.